Cas no 200065-00-5 (2-Hexanone, 1-(4-bromophenyl)-)

• Product Name: 2-Hexanone, 1-(4-bromophenyl)-
• CAS No: 200065-00-5
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 1389629
• PubChem ID: 12139919
• Update Time: 2023-08-30

2-Hexanone, 1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 1-(4-bromophenyl)-
• 200065-00-5
• 1-(4-BROMOPHENYL)HEXAN-2-ONE
• N14162

• Inchi： 1S/C12H15BrO/c1-2-3-4-12(14)9-10-5-7-11(13)8-6-10/h5-8H,2-4,9H2,1H3
• InChI Key： SBFVHIKEVCTSHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CCCC)=O

Computed Properties

• Exact Mass: 254.03065
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07